N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C13H16N4OS2/c18-13(7-10-3-6-19-9-10)15-11-1-4-17(5-2-11)12-8-14-20-16-12/h3,6,8-9,11H,1-2,4-5,7H2,(H,15,18)
• InChI Key: VBNNEHDBGOXQHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CC2=CSC=C2)C3=NSN=C3
• Molecular Formula: C13H16N4OS2
• Molecular Weight: 308.4 g/mol

Description

N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide, also known as TAK-915, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic benefits. TAK-915 is a selective antagonist of the G protein-coupled receptor 2 (GPR2) and has been shown to have promising effects in preclinical studies.

Mechanism of Action

N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide acts as a selective antagonist of the GPR2 receptor in the brain. GPR2 is a receptor that is involved in the regulation of various neurotransmitters, including dopamine, serotonin, and glutamate. By blocking the GPR2 receptor, this compound is thought to modulate the activity of these neurotransmitters, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. In addition to its effects on neurotransmitter activity, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. This compound has also been shown to reduce inflammation in the brain, which is thought to contribute to the development of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide in lab experiments is its selectivity for the GPR2 receptor. This allows for more precise targeting of the receptor and reduces the likelihood of off-target effects. Additionally, this compound has been shown to have good pharmacokinetic properties, including good brain penetration and a long half-life.
One limitation of this compound in lab experiments is its limited solubility in water. This can make it difficult to administer the compound in certain experimental settings. Additionally, while this compound has shown promising results in preclinical studies, further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide. One area of interest is its potential therapeutic applications in other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to determine the optimal dosing and administration of this compound in humans. Finally, there is a need for more research on the safety and potential side effects of this compound in humans.

Synthesis Methods

The synthesis of N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide involves a multi-step process that includes the preparation of several intermediates. The final step involves the coupling of the piperidine and thiophene moieties to form the desired compound.

Scientific Research Applications

N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-2-(thiophen-3-yl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression. Preclinical studies have shown that this compound has a significant effect on improving cognitive function and memory in animal models of Alzheimer's disease. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in preclinical models of anxiety and depression.